Cas no 2229312-16-5 (4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid)

• Product Name: 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid
• CAS No: 2229312-16-5
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5604816
• PubChem ID: 67103040
• Update Time: 2025-06-26

4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)butanoic acid
• trans-4-(4-tert-Butoxycarbonylaminocyclohexyl)-butyric acid
• 2229312-16-5
• SCHEMBL1635429
• starbld0049828
• EN300-1876602
• 2270910-76-2
• trans 4-(4-tert-Butoxycarbonylamino-cyclohexyl)-butyric acid
• 4-(Trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)butanoic acid
• A1-08941
• 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid

• Inchi： 1S/C15H27NO4/c1-15(2,3)20-14(19)16-12-9-7-11(8-10-12)5-4-6-13(17)18/h11-12H,4-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VDOWFMPWHAECQL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CCCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid

4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid (CAS No. 2229312-16-5): A Comprehensive Overview

4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid (CAS No. 2229312-16-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tert-butyl 4-(4-aminocyclohexyl)butanoate, is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a cyclohexyl ring. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutics.

The chemical structure of 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid consists of a butanoic acid moiety attached to a cyclohexyl ring, which is further functionalized with an amino group protected by a tert-butoxycarbonyl (Boc) group. The Boc group is commonly used in organic synthesis to protect primary and secondary amines, ensuring that the amino functionality remains inert during subsequent synthetic steps. This protection strategy is crucial for the successful synthesis of complex molecules and peptides.

Recent studies have highlighted the potential of 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. By targeting these interactions, compounds derived from 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid could offer new therapeutic avenues for treating these conditions.

In addition to its role in PPI inhibition, 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid has also been explored for its potential as a scaffold for developing small molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play essential roles in signal transduction and are targets for approximately 30% of all modern drugs. The cyclohexyl ring and the butanoic acid moiety provide structural flexibility and hydrophobicity, which are important for optimizing binding affinity and selectivity towards specific GPCRs.

The synthetic accessibility of 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid has been well-documented in the literature. A common synthetic route involves the reaction of 4-aminocyclohexanecarboxylic acid with di-tert-butyl dicarbonate to form the Boc-protected derivative. Subsequent derivatization steps can then be employed to introduce additional functional groups or linkers, depending on the desired application. This modular approach allows for the efficient synthesis of a wide range of analogues, facilitating structure-activity relationship (SAR) studies and lead optimization efforts.

The physicochemical properties of 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid, such as its solubility, stability, and logP value, have been extensively characterized. These properties are crucial for optimizing its performance in biological assays and pharmaceutical formulations. For example, the logP value provides insights into the compound's lipophilicity, which can influence its ability to cross cell membranes and reach intracellular targets. Additionally, studies have shown that the Boc-protected form of this compound exhibits good stability under physiological conditions, making it suitable for use in both in vitro and in vivo experiments.

In conclusion, 4-(4-{(tert-butoxy)carbonylamino}cyclohexyl)butanoic acid (CAS No. 2229312-16-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive starting point for developing novel therapeutics targeting protein-protein interactions and G protein-coupled receptors. As research in these areas continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.